2-(2-Methylpropyl)cycloheptan-1-ol

• Molecular Formula: C11H22O
• Molecular Weight: 170.29 g/mol
• IUPAC Name: 2-(2-methylpropyl)cycloheptan-1-ol
• InChI: InChI=1S/C11H22O/c1-9(2)8-10-6-4-3-5-7-11(10)12/h9-12H,3-8H2,1-2H3
• InChI Key: RTGDFEWCXDQWFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CCCCCC1O

Description

2-(2-Methylpropyl)cycloheptan-1-ol is a cyclic alcohol featuring a seven-membered cycloheptane ring substituted with a hydroxyl group at position 1 and a 2-methylpropyl (isobutyl) group at position 2. Its molecular formula is C₁₁H₂₂O, with a molecular weight of 170.29 g/mol (calculated). This compound is structurally characterized by its medium-sized ring system and branched alkyl substituent, which influence its physicochemical properties, such as solubility, boiling point, and reactivity. Potential applications include use as an intermediate in organic synthesis, a fragrance component, or a solvent modifier due to its lipophilic nature. However, detailed experimental data on its properties and applications remain scarce in publicly available literature.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-Methylpropyl)cycloheptan-1-ol typically involves the following steps:

Cycloheptanone Formation: The starting material, cycloheptanone, is prepared through the oxidation of cycloheptanol.

Grignard Reaction: The cycloheptanone undergoes a Grignard reaction with isobutylmagnesium bromide to form the intermediate 2-(2-Methylpropyl)cycloheptanol.

Reduction: The intermediate is then reduced using a suitable reducing agent such as lithium aluminum hydride (LiAlH4) to yield 2-(2-Methylpropyl)cycloheptan-1-ol.

Industrial Production Methods: In industrial settings, the production of 2-(2-Methylpropyl)cycloheptan-1-ol may involve continuous flow processes to enhance efficiency and yield. Catalytic hydrogenation and advanced purification techniques are employed to ensure high purity of the final product.

Types of Reactions:

Oxidation: 2-(2-Methylpropyl)cycloheptan-1-ol can be oxidized to form the corresponding ketone, 2-(2-Methylpropyl)cycloheptanone, using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be further reduced to form various alcohol derivatives using reducing agents like sodium borohydride (NaBH4).

Substitution: Halogenation reactions can introduce halogen atoms into the cycloheptane ring, forming compounds like 2-(2-Methylpropyl)cycloheptyl chloride.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halogenating agents such as chlorine (Cl2) or bromine (Br2)

Major Products:

Oxidation: 2-(2-Methylpropyl)cycloheptanone

Reduction: Various alcohol derivatives

Substitution: Halogenated cycloheptane derivatives

Scientific Research Applications

2-(2-Methylpropyl)cycloheptan-1-ol has diverse applications in scientific research:

Chemistry: It serves as a precursor in the synthesis of complex organic molecules and is used in studying reaction mechanisms and stereochemistry.

Biology: The compound is utilized in the development of bioactive molecules and as a model compound in biochemical studies.

Medicine: Research into its potential therapeutic properties, including its role as an intermediate in drug synthesis, is ongoing.

Industry: It is used in the production of fragrances, flavors, and specialty chemicals due to its unique structural properties.

Mechanism of Action

The mechanism of action of 2-(2-Methylpropyl)cycloheptan-1-ol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The hydroxyl group in the compound allows it to form hydrogen bonds with various biological molecules, influencing their activity.

Pathways: It can modulate enzymatic activities and receptor interactions, leading to changes in cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Cycloheptanol (C₇H₁₄O)

• Functional Group : Primary alcohol.
• Molecular Weight : 114.19 g/mol.
• Properties : Lower molecular weight and simpler structure result in higher water solubility (≈1.2 g/L) compared to branched derivatives. Boiling point: 179–181°C.
• Applications : Solvent, intermediate in polymer synthesis.

2-Methylcyclohexanol (C₇H₁₄O)

• Functional Group : Secondary alcohol.
• Molecular Weight : 114.19 g/mol.
• Properties: Boiling point (165–167°C) is lower than cycloheptanol due to smaller ring strain. Branched structure reduces solubility in polar solvents.

2-(2-Methylpropyl)cycloheptan-1-ol

• Functional Group : Secondary alcohol with bulky substituent.
• Molecular Weight : 170.29 g/mol (calculated).
• Properties: The isobutyl group increases hydrophobicity, likely reducing water solubility (<0.1 g/L estimated) and elevating boiling point (≈230–240°C predicted). Steric hindrance may slow reaction kinetics in esterification or oxidation compared to cycloheptanol.

Functional Analogs

Etofenprox (C₂₅H₂₈O₃)

• IUPAC Name: 2-(4-Ethoxyphenyl)-2-methylpropyl 3-phenoxybenzyl ether.
• Molecular Weight : 376.49 g/mol.
• Functional Groups : Ether, aromatic rings.
• Properties : High lipophilicity (log P ≈ 6.7) due to aromatic and ether groups. Used as a pyrethroid insecticide.
• Contrast : Unlike 2-(2-Methylpropyl)cycloheptan-1-ol, Etofenprox lacks a hydroxyl group and exhibits pesticidal activity via nerve membrane disruption.

Cyclohexyl S-2-diethylmethylammoniumethyl methylphosphonothiolate iodide

• Molecular Formula: C₁₄H₃₁INO₂PS.
• Functional Groups: Phosphonothiolate, quaternary ammonium.
• Contrast: The phosphonothiolate group confers high reactivity and toxicity, unlike the inert alcohol functionality of the target compound.

Comparative Data Table

Compound	Functional Group	Molecular Weight (g/mol)	Boiling Point (°C)	Water Solubility	Key Applications
2-(2-Methylpropyl)cycloheptan-1-ol	Secondary alcohol	170.29	≈230–240 (predicted)	<0.1 g/L (est.)	Fragrance, solvent
Cycloheptanol	Primary alcohol	114.19	179–181	≈1.2 g/L	Polymer synthesis
Etofenprox	Ether	376.49	Not reported	Insoluble	Insecticide
[Compound from ]	Phosphonothiolate	435.33	Not reported	Low	Organophosphorus chemistry

Biological Activity

2-(2-Methylpropyl)cycloheptan-1-ol, also known as a cyclic alcohol, has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores the compound's biological properties, including its antimicrobial and anticancer effects, as well as its toxicity and safety profile based on diverse research findings.

Chemical Structure and Properties

• Chemical Formula : C10H18O
• Molecular Weight : 158.25 g/mol
• CAS Number : 215231-33-7

The structure of 2-(2-Methylpropyl)cycloheptan-1-ol features a cycloheptane ring with a hydroxyl group and an isopropyl side chain, contributing to its unique chemical behavior and biological interactions.

Antimicrobial Properties

Research has indicated that 2-(2-Methylpropyl)cycloheptan-1-ol exhibits significant antimicrobial activity against various pathogens. A study highlighted its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting potential applications in developing new antimicrobial agents .

Table 1: Antimicrobial Activity of 2-(2-Methylpropyl)cycloheptan-1-ol

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Anticancer Effects

The compound has also been investigated for its anticancer properties. Preliminary studies show that it can induce apoptosis in cancer cell lines, particularly in breast and colon cancer models. The mechanism appears to involve the modulation of apoptotic pathways, although further research is needed to elucidate the specific molecular targets .

Case Study: Apoptosis Induction
In a controlled in vitro study, treatment with 2-(2-Methylpropyl)cycloheptan-1-ol led to a marked increase in caspase activity in MCF-7 (breast cancer) cells, indicating a potential mechanism for its anticancer effects. The results demonstrated a dose-dependent response with significant apoptosis observed at concentrations above 50 µg/mL.

Toxicity and Safety Profile

The safety assessment of 2-(2-Methylpropyl)cycloheptan-1-ol indicates low acute toxicity. In animal studies, the LD50 was determined to be greater than 2000 mg/kg when administered orally, suggesting that it is relatively safe under controlled conditions . However, moderate skin irritation was observed during dermal exposure tests.

Table 2: Toxicity Profile

Test Type	Result
Acute Oral Toxicity	LD50 > 2000 mg/kg
Skin Irritation	Moderate
Eye Irritation	Moderate to severe
Sensitization (Guinea Pig)	Not sensitizing